BENGHE Methodological & Application

Check Availability & Pricing

Measuring Interleukin-25 Levels in Serum:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: LT25
Cat. No.: B15603948
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Interleukin-25 (IL-25), also known as IL-17E, is a cytokine belonging to the IL-17 family. It plays
a crucial role in orchestrating type 2 immune responses, which are implicated in a variety of
physiological and pathological processes, including allergic inflammation, parasitic worm
infections, and tissue repair. Dysregulated IL-25 expression has been associated with
inflammatory diseases such as atopic dermatitis, asthma, and certain types of cancer. Accurate
and reliable measurement of IL-25 levels in serum is therefore critical for both basic research
and the development of novel therapeutics targeting IL-25-mediated pathways.

These application notes provide a comprehensive overview and detailed protocols for the
guantification of IL-25 in human serum, primarily focusing on the most widely used method: the
Enzyme-Linked Immunosorbent Assay (ELISA).

Principle of Measurement

The most common and reliable method for quantifying Interleukin-25 in serum is the sandwich
ELISA. This immunoassay utilizes a pair of antibodies specific to IL-25. One antibody is pre-
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coated onto the wells of a microplate and acts as the capture antibody. The other antibody is
conjugated to an enzyme, typically horseradish peroxidase (HRP), and serves as the detection
antibody.

The assay proceeds as follows:

e Serum samples or standards containing IL-25 are added to the antibody-coated wells. IL-25
binds to the capture antibody.

» After an incubation period, the wells are washed to remove unbound components.

e The enzyme-conjugated detection antibody is added, which then binds to a different epitope
on the captured IL-25, forming a "sandwich".

e Another wash step removes any unbound detection antibody.
o A substrate solution is added, which is converted by the enzyme into a colored product.

o The reaction is stopped, and the intensity of the color is measured using a microplate reader.
The color intensity is directly proportional to the concentration of IL-25 in the sample.

Data Presentation: Serum IL-25 Concentrations

The following table summarizes representative concentrations of IL-25 in human serum from
healthy individuals and patients with various conditions. These values are intended for
reference and may vary depending on the specific patient population, disease severity, and the
assay used.
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IL-25 Concentration

Condition Reference
(pg/mL)

Healthy Controls 29+8 [1]

74 £ 23 [2]

61.94 (median)

[3]

Atopic Dermatitis

145 + 98 (significantly higher

than controls)

[2]

Eczema

586.78 + 145.69 (significantly

higher than controls)

[4]

Severe Asthma

26 = 6 (not significantly

different from controls)

[1]

Chronic Spontaneous Urticaria

125.9 (median, not significantly

different from controls)

[3]

Oral Squamous Cell

Carcinoma

Higher than healthy subjects

[5]

Malignant Breast Cancer

Lower than healthy and benign

donors

[5]

Multiple Myeloma

Increased compared to healthy

subjects

[5]

Experimental Protocols

Serum Sample Collection and Handling

Proper sample collection and handling are critical for obtaining accurate and reproducible

results.

Materials:

e Serum separator tubes (SSTs)

e Centrifuge
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» Pipettes and sterile, nuclease-free microcentrifuge tubes

e -80°C freezer

Procedure:

o Collect whole blood into a serum separator tube.

 Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.
o Centrifuge the clotted blood at 1,000 x g for 20 minutes.

o Carefully aspirate the serum (the clear, yellowish supernatant) without disturbing the cell
layer.

» Aliquot the serum into microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the serum aliquots at -80°C until use. For immediate analysis, serum can be stored at
-20°C for a shorter period.

IL-25 Sandwich ELISA Protocol

This protocol provides a general procedure for a typical commercially available IL-25 sandwich
ELISA kit. Always refer to the manufacturer's instructions for the specific kit being used.

Materials:

o |L-25 ELISA kit (containing pre-coated microplate, detection antibody, standards, buffers,
substrate, and stop solution)

e Microplate reader capable of measuring absorbance at 450 nm
» Plate washer (optional) or wash bottles

e Pipettes and pipette tips

« Distilled or deionized water

o Absorbent paper
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Procedure:

Reagent Preparation: Prepare all reagents, including standards and wash buffer, according
to the kit manufacturer's instructions. Allow all reagents to reach room temperature before
use.

Standard Curve Preparation: Create a serial dilution of the IL-25 standard to generate a
standard curve. The concentration range of the standards will vary depending on the Kkit.

Sample Addition: Add 100 pL of each standard and serum sample into the appropriate wells
of the pre-coated microplate. It is recommended to run all standards and samples in
duplicate.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit's
protocol (e.g., 2 hours at room temperature or overnight at 4°C). This allows the IL-25 in the
samples and standards to bind to the capture antibody.

Washing: Aspirate the liquid from each well and wash the plate multiple times (typically 3-5
times) with the prepared wash buffer. After the final wash, remove any remaining wash buffer
by inverting the plate and blotting it against clean absorbent paper.

Detection Antibody Addition: Add 100 pL of the diluted detection antibody to each well.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit's
protocol (e.g., 1-2 hours at room temperature).

Washing: Repeat the washing step as described in step 5.

Enzyme Conjugate Addition (if applicable): Some kits may have a separate streptavidin-HRP
or other enzyme conjugate step. If so, add the conjugate and incubate as directed. Follow
with another wash step.

Substrate Addition: Add 100 pL of the substrate solution to each well.

Incubation: Incubate the plate in the dark for the time specified in the kit's protocol (e.g., 15-
30 minutes at room temperature). A blue color will develop in the wells containing IL-25.
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o Stop Reaction: Add 50-100 pL of the stop solution to each well. The color will change from
blue to yellow.

e Absorbance Measurement: Immediately read the absorbance of each well at 450 nm using a
microplate reader.

o Data Analysis:
o Subtract the average zero standard optical density (OD) from all other OD readings.

o Generate a standard curve by plotting the mean absorbance for each standard
concentration on the y-axis against the concentration on the x-axis.

o Use the standard curve to determine the concentration of IL-25 in the serum samples.
Multiply the concentration by the dilution factor if samples were diluted.

Mandatory Visualizations
IL-25 Signaling Pathway
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Caption: IL-25 signaling pathway.
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Experimental Workflow for Serum IL-25 Measurement
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Caption: Experimental workflow for serum IL-25 ELISA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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